Cas no 1992978-79-6 (5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo4.1.0heptane-7-carboxylic acid)

• Product Name: 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo4.1.0heptane-7-carboxylic acid
• CAS No: 1992978-79-6
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 4633171
• PubChem ID: 91902612
• Update Time: 2025-06-10

5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo4.1.0heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxy)carbonyl]-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid
• 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo4.1.0heptane-7-carboxylic acid

• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-4-5-16-8-6(7(8)12)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)
• InChI Key： LNBOSRZHKZRHKJ-UHFFFAOYSA-N
• SMILES： C12C(C1C(O)=O)N(C(OC(C)(C)C)=O)CCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo4.1.0heptane-7-carboxylic acid

Introduction to 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid (CAS No. 1992978-79-6)

5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 1992978-79-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic heterocycles, featuring a unique structural framework that combines an oxygen-containing heterocycle with an azabicycloalkane moiety. The presence of a tert-butoxy carbonyl (Boc) protecting group further enhances its utility as an intermediate in synthetic chemistry, particularly in the development of peptide mimetics and other biologically active molecules.

The structural complexity of 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid makes it a valuable scaffold for exploring novel pharmacophores. The bicyclic system introduces rigidity to the molecule, which can be exploited to optimize binding interactions with biological targets. Additionally, the incorporation of an oxygen and nitrogen atom within the heterocyclic ring provides multiple sites for functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in the development of peptidomimetics—molecules designed to mimic the bioactivity of peptides but with improved stability and pharmacokinetic profiles. The Boc-protected carboxylic acid functionality in this compound serves as a versatile handle for solid-phase peptide synthesis (SPPS) or solution-phase coupling reactions, facilitating the construction of complex peptide analogs. Such peptidomimetics are being explored for their potential in modulating enzyme activity, receptor binding, and other therapeutic mechanisms.

One of the most compelling aspects of 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid is its applicability in drug discovery programs targeting neurological and cardiovascular diseases. The bicyclic core shares structural similarities with natural products and bioactive scaffolds that have demonstrated therapeutic efficacy. For instance, derivatives of this compound have been investigated for their potential to interact with G-protein coupled receptors (GPCRs), which are key targets in drug development due to their involvement in a wide range of physiological processes.

Recent advances in computational chemistry and molecular modeling have further highlighted the promise of this compound as a lead molecule. By leveraging high-throughput virtual screening and structure-based drug design, researchers have identified analogs of 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid that exhibit promising binding affinities to disease-relevant targets. These computational studies not only accelerate the identification of novel drug candidates but also provide insights into the structural features that contribute to biological activity.

The synthesis of 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid presents unique challenges due to its complex cyclic architecture. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Transition-metal-catalyzed reactions, asymmetric transformations, and innovative cyclization strategies have all played roles in streamlining its preparation. These advances not only improve yield and scalability but also open doors for further derivatization and functionalization.

In clinical research, derivatives of this compound are being evaluated for their potential as prodrugs or intermediates in multistep synthetic routes leading to biologically active agents. The Boc protecting group ensures stability under various reaction conditions while allowing for selective deprotection when necessary, making it an indispensable tool in synthetic organic chemistry. Furthermore, the oxygen and nitrogen atoms within the bicyclic system provide opportunities for hydrogen bonding interactions, which can be critical for optimizing receptor binding affinity.

The role of 5-(tert-butoxy)carbonyl-2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylic acid extends beyond its use as a synthetic intermediate; it also serves as a platform for exploring new chemical space. By modifying its core structure or appending different functional groups, researchers can generate libraries of compounds with tailored properties for high-throughput screening (HTS). This approach has been instrumental in identifying novel scaffolds with therapeutic potential across multiple disease areas.

Future directions in the study of 5-(tert-butoxy)carbonyl-2-oxa-5 azabicyclo[4 .1 .0 ] heptane -7 -carboxylic acid may involve investigating its role in polymer chemistry or materials science, where its rigid bicyclic framework could contribute to the development of novel materials with unique properties. Additionally, exploring its behavior under different environmental conditions—such as aqueous solutions or organic solvents—could uncover new applications or insights into its reactivity.

In summary, 5 -( tert -butoxy ) carbonyl - 2 -oxa - 5 - azabicyclo [ 4 .1 .0 ] heptane - 7 - carboxylic acid ( CAS No . 1992978 -79 -6 ) is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features , coupled with its utility as a synthetic intermediate , make it a valuable tool for chemists and biologists alike . As our understanding of molecular interactions continues to evolve , this compound is likely to play an increasingly important role in shaping the future of drug discovery and medicinal chemistry .